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  4. 6-(3,4-Dimethoxyphenyl)-9-(4-methoxyphenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
6-(3,4-Dimethoxyphenyl)-9-(4-methoxyphenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one 6-(3,4-Dimethoxyphenyl)-9-(4-methoxyphenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 516456-40-9
VCID: VC0442871
InChI: InChI=1S/C31H32N2O5/c1-5-29(35)33-25-9-7-6-8-23(25)32-24-16-21(19-10-13-22(36-2)14-11-19)17-26(34)30(24)31(33)20-12-15-27(37-3)28(18-20)38-4/h6-15,18,21,31-32H,5,16-17H2,1-4H3
SMILES: CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC=C(C=C3)OC)NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
Molecular Formula: C31H32N2O5
Molecular Weight: 512.6g/mol

6-(3,4-Dimethoxyphenyl)-9-(4-methoxyphenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 516456-40-9

Main Products

VCID: VC0442871

Molecular Formula: C31H32N2O5

Molecular Weight: 512.6g/mol

6-(3,4-Dimethoxyphenyl)-9-(4-methoxyphenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one - 516456-40-9

CAS No. 516456-40-9
Product Name 6-(3,4-Dimethoxyphenyl)-9-(4-methoxyphenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C31H32N2O5
Molecular Weight 512.6g/mol
IUPAC Name 6-(3,4-dimethoxyphenyl)-9-(4-methoxyphenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C31H32N2O5/c1-5-29(35)33-25-9-7-6-8-23(25)32-24-16-21(19-10-13-22(36-2)14-11-19)17-26(34)30(24)31(33)20-12-15-27(37-3)28(18-20)38-4/h6-15,18,21,31-32H,5,16-17H2,1-4H3
Standard InChIKey SZHPCYPHLAWEPB-UHFFFAOYSA-N
SMILES CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC=C(C=C3)OC)NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
Canonical SMILES CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC=C(C=C3)OC)NC4=CC=CC=C41)C5=CC(=C(C=C5)OC)OC
PubChem Compound 3969315
Last Modified Nov 11 2021
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